Cas no 2034430-69-6 (3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide)

• Product Name: 3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide
• CAS No: 2034430-69-6
• MF: C₁₃H₁₃F₃N₂O₃S
• MW: 334.314132452011
• CID: 5939950
• PubChem ID: 119106266
• Update Time: 2025-06-22

3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide
• 3,3,3-trifluoro-N-((5-(furan-3-yl)pyridin-3-yl)methyl)propane-1-sulfonamide
• 3,3,3-trifluoro-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propane-1-sulfonamide
• 2034430-69-6
• F6573-9266
• 3,3,3-trifluoro-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]propane-1-sulfonamide
• AKOS026705601

• Inchi： 1S/C13H13F3N2O3S/c14-13(15,16)2-4-22(19,20)18-7-10-5-12(8-17-6-10)11-1-3-21-9-11/h1,3,5-6,8-9,18H,2,4,7H2
• InChI Key： XKAVTBUZMLWIKG-UHFFFAOYSA-N
• SMILES： S(CCC(F)(F)F)(NCC1C=NC=C(C2=COC=C2)C=1)(=O)=O

Computed Properties

• Exact Mass: 334.05989794g/mol
• Monoisotopic Mass: 334.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.6Ų

Additional information on 3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide

3,3,3-Trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide

The compound 3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide (CAS No: 2034430-69-6) is a highly specialized chemical entity with significant potential in various fields of chemistry and material science. This compound is characterized by its unique molecular structure, which combines a trifluoropropane sulfonamide group with a pyridine ring substituted with a furan moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery and development. The sulfonamide group in this compound is known for its ability to enhance bioavailability and stability in biological systems. Additionally, the presence of the trifluoromethyl group further enhances the molecule's lipophilicity, which is a critical factor in drug design for improving absorption and permeability across biological membranes.

The pyridine ring in the structure is a key component that contributes to the molecule's aromaticity and electronic properties. Pyridine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with various biological targets. The substitution pattern on the pyridine ring, particularly the presence of the furan group at position 5, adds another layer of complexity and functionality to the molecule.

The furan moiety, being an electron-rich aromatic heterocycle, plays a significant role in modulating the electronic properties of the compound. Furan-containing compounds are known for their ability to act as electron donors in various chemical reactions, which can be exploited in designing new materials or catalytic systems. Recent research has also shown that furan-containing compounds can exhibit anti-inflammatory and antioxidant activities, further underscoring their importance in medicinal chemistry.

From a synthetic standpoint, the preparation of 3,3,3-trifluoro-N-{5-(furan-3-yl)pyridin-3-ylmethyl}propane-1-sulfonamide involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The synthesis begins with the preparation of the trifluoropropanesulfonyl chloride intermediate, which is then subjected to nucleophilic substitution with an appropriately substituted pyridine derivative containing a furan substituent.

The application of this compound extends beyond pharmaceuticals into areas such as agrochemicals and advanced materials. Its unique combination of functional groups makes it an ideal candidate for exploring new avenues in catalysis and polymer chemistry. For instance, the sulfonamide group can act as a directing group in organocatalysis, while the pyridine-furan system can serve as a building block for constructing complex molecular architectures.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects on human health and ecosystems. Regulatory agencies have emphasized the importance of conducting comprehensive safety assessments for such compounds before they are approved for widespread use.

Looking ahead, researchers are exploring ways to modify this compound further to enhance its pharmacokinetic properties while maintaining its desired biological activity. This includes investigating alternative substituents on both the pyridine and furan rings as well as optimizing the sulfonamide group for improved solubility and bioavailability.

In conclusion, 2034430-69-6 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its intricate molecular structure provides ample opportunities for innovation in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial advancements.